Cas no 1804853-22-2 (2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride)

• Product Name: 2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride
• CAS No: 1804853-22-2
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5003020
• Update Time: 2025-08-04

2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7BrClNO2S/c1-6-2-7(5-12)8(4-10)9(3-6)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： BDGRMUVAJVCIPT-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C)=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride

Professional Introduction to 2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1804853-22-2)

2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804853-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a bromomethyl group, a cyano substituent, and a methylbenzenesulfonyl chloride moiety, make it a valuable building block for constructing complex scaffolds with potential pharmacological activity.

The bromomethyl functional group attached to the aromatic ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This reactivity is particularly useful in constructing heterocyclic compounds, which are prevalent in many drug molecules. The cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the aromatic system and potentially modulate the binding affinity of the resulting compounds to biological targets. Additionally, the methylbenzenesulfonyl chloride moiety contributes to the overall lipophilicity and charge distribution of the molecule, factors that are critical in determining its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in leveraging such multifunctional intermediates to develop new drugs targeting various diseases. For instance, studies have demonstrated that compounds containing sulfonyl chloride groups can be effectively converted into sulfonamides, which are known for their broad spectrum of biological activities. The 2-bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride can be used to synthesize sulfonamides by reacting with primary or secondary amines, yielding derivatives that exhibit potential antimicrobial, anti-inflammatory, or anticancer properties.

Moreover, the cyano group in this compound can be further transformed into other functional moieties such as carboxylic acids or esters through reduction or hydrolysis reactions. This adaptability makes it an attractive starting material for medicinal chemists seeking to explore novel chemical space. Recent advances in synthetic methodologies have also highlighted the utility of this intermediate in constructing more complex structures, such as fused heterocycles or polycyclic systems, which are often associated with enhanced biological activity.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like 2-bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1804853-22-2) in accelerating drug discovery pipelines. By providing chemists with a reliable and versatile building block, this compound enables faster and more efficient synthesis of lead compounds. Several research groups have reported successful applications of this intermediate in their studies on kinase inhibitors, protease inhibitors, and other therapeutic agents. These findings underscore its significance as a tool in modern drug development.

From a synthetic chemistry perspective, the reactivity of the bromomethyl group allows for straightforward introduction of various nucleophiles at this position, facilitating the construction of diverse molecular architectures. This feature is particularly advantageous when designing molecules with specific spatial orientations required for optimal binding to biological targets. Additionally, the presence of both electron-withdrawing and lipophilic substituents enhances the compound's compatibility with different reaction conditions and downstream functionalizations.

The demand for specialized intermediates like 2-bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride is expected to grow as research continues to uncover new therapeutic opportunities. The ability to rapidly modify its structure through various chemical transformations makes it an indispensable asset for medicinal chemists working on complex drug candidates. As innovation in synthetic chemistry progresses, this compound will likely find even broader applications in academic and industrial research settings.

In conclusion, 2-Bromomethyl-3-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1804853-22-2) represents a valuable tool for synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity profile enable the efficient synthesis of diverse biologically active molecules, contributing to advancements in drug discovery and development. As our understanding of molecular interactions deepens and new synthetic techniques emerge, compounds like this will continue to play a pivotal role in shaping the future of medicinal chemistry.